2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide

• IUPAC Name: 2-[1-(2,2-diphenylethyl)-3-oxopiperazin-2-yl]-N-methyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C24H31N3O2/c1-18(2)26(3)23(28)16-22-24(29)25-14-15-27(22)17-21(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,18,21-22H,14-17H2,1-3H3,(H,25,29)
• InChI Key: PVVPUWZSJCGIEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)C(=O)CC1C(=O)NCCN1CC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol

Description

2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide, also known as DPA-714, is a novel radioligand that has gained significant attention in scientific research. This compound is a selective ligand for the translocator protein (TSPO), which is a mitochondrial protein that plays a crucial role in the regulation of cellular energy metabolism, apoptosis, and inflammation. The TSPO has been implicated in various neurodegenerative disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Mechanism of Action

2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide binds to the TSPO with high affinity and specificity, leading to the modulation of various cellular processes. The TSPO is involved in the regulation of mitochondrial function, cellular energy metabolism, and apoptosis. Moreover, TSPO has been implicated in the regulation of inflammation and immune response. The binding of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide to TSPO leads to the modulation of these processes, resulting in a range of physiological and pathological effects.
Biochemical and Physiological Effects:
2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide has been shown to modulate various physiological and pathological processes, including inflammation, oxidative stress, and apoptosis. The binding of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide to TSPO leads to the inhibition of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, resulting in a reduction in neuroinflammation. Moreover, 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide has been shown to reduce oxidative stress and apoptosis, leading to the protection of neuronal cells against various insults.

Advantages and Limitations for Lab Experiments

The use of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide in scientific research has several advantages, including its high affinity and selectivity for TSPO, making it an ideal tool for studying the expression and function of this protein. Moreover, 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide has been shown to have low toxicity and good pharmacokinetic properties, making it suitable for in vivo studies. However, the limitations of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide include its relatively high cost and the need for specialized equipment for its synthesis and analysis.

Future Directions

There are several future directions for the use of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide in scientific research. First, the development of novel TSPO ligands with improved affinity and selectivity may lead to the identification of more specific biomarkers for various diseases. Moreover, the use of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide in combination with other imaging techniques, such as magnetic resonance imaging and positron emission tomography, may lead to a better understanding of the role of TSPO in various physiological and pathological conditions. Finally, the use of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide in clinical trials may lead to the development of novel therapeutic agents for various diseases, including neurodegenerative disorders and cancer.
Conclusion:
In conclusion, 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide is a novel radioligand that has gained significant attention in scientific research. It has been extensively used to investigate the role of TSPO in various physiological and pathological conditions. The binding of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide to TSPO leads to the modulation of various cellular processes, resulting in a range of physiological and pathological effects. The use of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide in scientific research has several advantages, including its high affinity and selectivity for TSPO, making it an ideal tool for studying the expression and function of this protein. Moreover, 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide has been shown to have low toxicity and good pharmacokinetic properties, making it suitable for in vivo studies. Finally, there are several future directions for the use of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide in scientific research, including the development of novel TSPO ligands and the use of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide in clinical trials.

Synthesis Methods

The synthesis of 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide involves several steps, including the reaction of 2-bromo-2,2-diphenylacetonitrile with ethylmagnesium bromide to yield 2,2-diphenylethylmagnesium bromide. The resulting compound is then reacted with piperazine-2,3-dione to form 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-ethylacetamide. Finally, the N-ethyl group is replaced with N-isopropyl-N-methyl to yield 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide.

Scientific Research Applications

2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide has been extensively used in scientific research to investigate the role of TSPO in various physiological and pathological conditions. It has been shown to have high affinity and selectivity for TSPO, making it an ideal tool for studying the expression and function of this protein. 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide has been used in animal models of neurodegenerative disorders to assess the degree of neuroinflammation and to evaluate the efficacy of potential therapeutic agents. Moreover, 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N-isopropyl-N-methylacetamide has been utilized in preclinical studies to investigate the potential of TSPO as a biomarker for various diseases, including cancer and cardiovascular disease.